4-methoxy-N-{(E)-[4-(piperidin-1-yl)phenyl]methylidene}aniline

• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-1-(4-piperidin-1-ylphenyl)methanimine
• InChI: InChI=1S/C19H22N2O/c1-22-19-11-7-17(8-12-19)20-15-16-5-9-18(10-6-16)21-13-3-2-4-14-21/h5-12,15H,2-4,13-14H2,1H3
• InChI Key: QMAQCEXFAXFNKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N=CC2=CC=C(C=C2)N3CCCCC3

Description

4-methoxy-N-{(E)-[4-(piperidin-1-yl)phenyl]methylidene}aniline is a synthetic organic compound that features a piperidine ring and a methoxy group attached to an aniline structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-{(E)-[4-(piperidin-1-yl)phenyl]methylidene}aniline typically involves the condensation of 4-methoxyaniline with 4-(piperidin-1-yl)benzaldehyde under basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with the addition of a base like sodium hydroxide or potassium carbonate to facilitate the condensation reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-{(E)-[4-(piperidin-1-yl)phenyl]methylidene}aniline can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or car